An In-depth Technical Guide to the Crystal Structure of Hydrated Aluminium Borate: The Case of Jeremejevite
An In-depth Technical Guide to the Crystal Structure of Hydrated Aluminium Borate: The Case of Jeremejevite
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the crystal structure, synthesis, and characterization of a naturally occurring hydrated aluminium borate, the mineral jeremejevite. Jeremejevite, with the chemical formula Al₆(BO₃)₅(F,OH)₃, serves as a model compound for understanding the crystallographic and physicochemical properties of hydrated aluminium borates. This document details the experimental protocols for its synthesis and analysis and presents key data in a structured format for ease of reference and comparison.
Introduction
Aluminium borate n-hydrates are a class of inorganic compounds with a variable number of water molecules incorporated into their crystal lattice. The specific stoichiometry and degree of hydration are highly dependent on the synthesis conditions. While a range of anhydrous aluminium borates, such as 9Al₂O₃·2B₂O₃ (Al₁₈B₄O₃₃) and 2Al₂O₃·B₂O₃ (Al₄B₂O₉), are well-characterized, detailed crystallographic studies on their hydrated counterparts are less common. This guide focuses on jeremejevite, a rare borate mineral of aluminium that incorporates hydroxyl (OH) and fluoride (F) ions, representing a form of hydrated aluminium borate. Its well-defined crystal structure provides valuable insights into the coordination environments of aluminium and boron in a hydrated framework.
Crystal Structure of Jeremejevite
Jeremejevite crystallizes in the hexagonal system with the space group P6₃/m. The structure consists of channels of corner-sharing AlO₆ octahedra that are interconnected by planar BO₃ groups. The fluoride and hydroxide ions are located within these channels.
The crystallographic data for jeremejevite from Cape Cross, Namibia, has been determined by single-crystal X-ray diffraction.[1][2]
| Parameter | Value | Reference |
| Chemical Formula | Al₆(BO₃)₅(F,OH)₃ | [3] |
| Crystal System | Hexagonal | [3][4] |
| Space Group | P6₃/m | [1][2] |
| Unit Cell Dimensions | a = 8.556(3) Å, c = 8.175(3) Å | [1] |
| Unit Cell Volume (V) | 518.29(3) ų | [2] |
| Z (Formula units/cell) | 2 | [2] |
| Calculated Density | 3.287 g/cm³ (F-end member) | [2] |
The following table summarizes the refined atomic coordinates for the fluorine-dominant end-member of jeremejevite.
| Atom | x | y | z | Uiso |
| Al | 0.35261 | 0.01544 | 0.07532 | 0.0038 |
| B1 | 0.23322 | 0.00232 | 0.75 | 0.0048 |
| B2 | 2/3 | 1/3 | -0.05402 | 0.0047 |
| F | 0.50014 | 0.11314 | 0.25 | 0.0056 |
| O1 | 0.28512 | 0.19661 | 0.10135 | 0.0046 |
| O2 | 0.56079 | 0.15000 | -0.05455 | 0.0045 |
| O3 | 0.30286 | 0.18636 | 0.75 | 0.0050 |
| Data sourced from the American Mineralogist Crystal Structure Database.[5] |
Selected interatomic distances provide insight into the coordination environments within the crystal lattice.
| Bond | Distance (Å) |
| Al–O | 1.901 (mean) |
| Al–F | 1.810 (mean) |
| B–O | 1.364 - 1.391 |
| Data from single-crystal refinement of a natural sample.[1][2] |
Experimental Protocols
This section outlines the methodologies for the synthesis and characterization of jeremejevite, focusing on the hydroxyl-dominant analogue which has been successfully synthesized in laboratory settings.[4][6]
While naturally occurring jeremejevite forms under late-stage hydrothermal conditions in granitic pegmatites[3], a laboratory synthesis of the OH-end member can be achieved via a similar hydrothermal route.
Objective: To synthesize crystalline hydroxyl-jeremejevite, Al₆(BO₃)₅(OH)₃.
Materials:
-
γ-Al₂O₃ (gamma-alumina)
-
H₃BO₃ (boric acid)
-
Deionized water
Equipment:
-
Teflon-lined stainless steel autoclave (e.g., Parr Instrument Company)
-
High-temperature oven
-
Analytical balance
-
Mortar and pestle
Procedure:
-
A stoichiometric mixture of γ-Al₂O₃ and H₃BO₃ is prepared.
-
The solid reactants are intimately mixed by grinding in a mortar and pestle.
-
The mixture is placed in the Teflon liner of the autoclave.
-
Deionized water is added to the liner, typically filling it to about 70-80% of its volume to ensure pressure generation upon heating.
-
The autoclave is sealed and placed in a high-temperature oven.
-
The temperature is raised to 600-700°C, and the pressure is allowed to build to approximately 1500 atmospheres. These conditions are maintained for a period of several days to allow for crystal growth.
-
The autoclave is then slowly cooled to room temperature over 24-48 hours.
-
The resulting solid product is recovered, washed with deionized water to remove any unreacted starting materials, and dried at a low temperature (e.g., 80°C).
Objective: To determine the unit cell parameters, space group, and atomic positions of the synthesized crystals.
Procedure:
-
A suitable single crystal of the synthesized material is selected under a microscope and mounted on a goniometer head.
-
The mounted crystal is placed on a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å).
-
A preliminary data collection is performed to determine the crystal system and unit cell parameters.
-
A full sphere of diffraction data is collected at a controlled temperature (typically room temperature or 100 K).
-
The collected data is processed, including integration of reflection intensities and corrections for absorption.
-
The crystal structure is solved using direct methods or Patterson synthesis and refined by full-matrix least-squares on F².
Objective: To quantify the water/hydroxyl content and determine the thermal stability of the compound.
Procedure:
-
A small amount of the powdered sample (5-10 mg) is placed in an alumina or platinum crucible.
-
The crucible is placed in a thermogravimetric analyzer.
-
The sample is heated from room temperature to approximately 1200°C at a constant heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen or argon).
-
The mass loss as a function of temperature is recorded. The dehydroxylation step is identified by a significant weight loss.
Objective: To identify the functional groups present in the crystal, particularly the borate and hydroxyl groups.
Procedure:
-
A small amount of the powdered sample is mixed with dry potassium bromide (KBr) and pressed into a pellet.
-
Alternatively, for non-destructive analysis of a single crystal, a microscope accessory can be used.
-
The sample is placed in the sample compartment of an FTIR spectrometer.
-
The infrared spectrum is recorded, typically in the range of 4000 to 400 cm⁻¹.
-
The positions of the absorption bands are analyzed to identify the vibrational modes of the B-O and O-H bonds. In jeremejevite, bands in the 3600 cm⁻¹ region are indicative of O-H stretching, while bands between 900 and 1450 cm⁻¹ are characteristic of B-O stretching and bending modes.[1][7]
Summary of Characterization Data
The following table summarizes the expected and reported data from the characterization of jeremejevite.
| Technique | Parameter | Observation/Value | Reference |
| SC-XRD | Crystal System & Space Group | Hexagonal, P6₃/m | [1][2] |
| Unit Cell Parameters | a = 8.556 Å, c = 8.175 Å | [1] | |
| TGA | Dehydroxylation | Expected mass loss corresponding to the removal of (OH,F) groups at high temperature. | - |
| FTIR | O-H Stretching | ~3600 cm⁻¹ | [7] |
| B-O Stretching | 961 cm⁻¹ (symmetric), 1067 cm⁻¹ (antisymmetric) in Raman spectra. IR bands between 1229-1448 cm⁻¹ are attributed to B-O-H bending. | [1] |
Conclusion
Jeremejevite, Al₆(BO₃)₅(F,OH)₃, serves as an excellent natural analogue for a crystalline hydrated aluminium borate. Its well-defined hexagonal crystal structure, characterized by channels of AlO₆ octahedra linked by BO₃ groups, has been thoroughly investigated. The synthesis of its hydroxyl-end member is achievable through hydrothermal methods, allowing for further laboratory-based studies. The comprehensive characterization of this compound using techniques such as single-crystal X-ray diffraction, thermogravimetric analysis, and infrared spectroscopy provides a robust framework for understanding the structure-property relationships in the broader class of hydrated aluminium borates. This guide provides the foundational data and methodologies to aid researchers in the synthesis and characterization of these and related materials.
